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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. 2'-Bromopropiophenone, a common intermediate in organic synthesis, requires

careful management due to its hazardous properties. This guide provides essential, step-by-

step procedures for its safe disposal, aligning with standard safety protocols and regulatory

requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2'-Bromopropiophenone with

appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a

chemical fume hood.[1] This compound is harmful if swallowed, causes skin and eye irritation,

and may lead to respiratory irritation.[2][3] It is also a lachrymator, a substance that can cause

tearing.[1][2]

Essential PPE includes:

Chemical splash goggles[1][2]

Appropriate chemical-resistant gloves[1][2]

Protective clothing to prevent skin exposure[1][2]

A NIOSH/MSHA-approved respirator[1][2]
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Store 2'-Bromopropiophenone in a tightly closed container in a refrigerated (below 4°C/39°F)

and well-ventilated area, away from incompatible materials such as strong oxidizing agents and

strong bases.[1][2]

Quantitative Safety Data
The following table summarizes key quantitative data for 2'-Bromopropiophenone, crucial for

safe handling and disposal decisions.

Property Value Citation(s)

Molecular Formula C₉H₉BrO [1][2]

Molecular Weight 213.07 g/mol [2]

Boiling Point 245-250 °C @ 760 mmHg [2][4]

Density 1.4000 g/cm³ at 25 °C [2][4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

UN Number 2810 [1][2]

Hazard Class 6.1 (Toxic) [1][2]

Packing Group III [1][2]

Storage Temperature 2-8°C (Refrigerated) [3][4]

Step-by-Step Disposal Protocol
As a halogenated organic compound, 2'-Bromopropiophenone must be disposed of as

hazardous waste.[2][5][6][7] It is critical to segregate it from non-halogenated waste streams to

prevent dangerous reactions and to facilitate proper treatment, which is often high-temperature

incineration.[5][6][7]

Laboratory-Scale Disposal Procedure:

Waste Identification and Segregation:
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Clearly identify the waste as "Halogenated Organic Waste" and specifically list "2'-
Bromopropiophenone" as a constituent.[5][6][8]

Never mix 2'-Bromopropiophenone waste with non-halogenated organic solvents, acids,

bases, or other reactive waste types.[5][6]

Container Selection and Labeling:

Use a designated, compatible, and leak-proof container with a secure screw-top cap.[6][8]

The original reagent bottle, if empty and clean, can be repurposed for this.

Affix a hazardous waste label to the container before adding any waste.[5][8]

The label must include the words "Hazardous Waste," the full chemical name of all

contents with approximate percentages, and the associated hazard pictograms (e.g., toxic,

irritant).[4][5]

Waste Collection:

Perform all transfers of waste into the container within a certified chemical fume hood to

minimize inhalation exposure.[1]

Carefully pour the waste into the designated container, avoiding splashes.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

[7]

Keep the waste container tightly sealed at all times, except when actively adding waste.[6]

[8]

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is secure

and away from general laboratory traffic.

The storage area should be well-ventilated and have secondary containment to capture

any potential leaks.[7]
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Arranging for Disposal:

Once the waste container is full or has been stored for the maximum period allowed by

your institution's policy (often a few months), arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[7][9]

Spill Cleanup Procedure
In the event of a spill, immediately evacuate the area if the spill is large or if you are not trained

to handle it. For small spills:

Ensure adequate ventilation.[2]

Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[1][2]

Carefully collect the absorbed material and place it into a labeled hazardous waste container.

[1]

Clean the spill area with soap and water.

Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous

waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2'-
Bromopropiophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.kc.lu.se/en/employee/general-safety-regulations/8-waste-handling/81-organic-solvent-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromopropan_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/44586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9762826_EN.htm
https://pim-resources.coleparmer.com/sds/44586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9762826_EN.htm
https://www.benchchem.com/product/b130235?utm_src=pdf-body
https://www.benchchem.com/product/b130235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: 2'-Bromopropiophenone Disposal Workflow
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Caption: Disposal workflow for 2'-Bromopropiophenone.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2'-Bromopropiophenone, protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines, as local

regulations may vary.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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